Cas no 167538-23-0 (4-Isoxazolecarboxamide,N-(2-hydroxyethyl)-5-methyl-)

• Product Name: 4-Isoxazolecarboxamide,N-(2-hydroxyethyl)-5-methyl-
• CAS No: 167538-23-0
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 110961
• PubChem ID: 43394532
• Update Time: 2025-04-18

4-Isoxazolecarboxamide,N-(2-hydroxyethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide,N-(2-hydroxyethyl)-5-methyl-
• 4-Isoxazolecarboxamide,N-(2-hydroxyethyl)-5-methyl-(9CI)
• AKOS009113966
• N-(2-Hydroxyethyl)-5-methylisoxazole-4-carboxamide
• 167538-23-0

• Inchi： 1S/C7H10N2O3/c1-5-6(4-9-12-5)7(11)8-2-3-10/h4,10H,2-3H2,1H3,(H,8,11)
• InChI Key： WVHBKLHVKMRQMH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C(NCCO)=O

Computed Properties

• Exact Mass: 170.0692
• Monoisotopic Mass: 170.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2
• XLogP3: -0.6

Experimental Properties

• PSA: 75.36